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Methysticin Methysticin 2-[2-(1,3-Benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one is a natural product found in Piper majusculum and Piper methysticum with data available.
Brand Name: Vulcanchem
CAS No.: 20697-20-5
VCID: VC0003821
InChI: InChI=1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3
SMILES: COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3
Molecular Formula: C15H14O5
Molecular Weight: 274.27 g/mol

Methysticin

CAS No.: 20697-20-5

Cat. No.: VC0003821

Molecular Formula: C15H14O5

Molecular Weight: 274.27 g/mol

* For research use only. Not for human or veterinary use.

Methysticin - 20697-20-5

Specification

Description 2-[2-(1,3-Benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one is a natural product found in Piper majusculum and Piper methysticum with data available.
CAS No. 20697-20-5
Molecular Formula C15H14O5
Molecular Weight 274.27 g/mol
IUPAC Name 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one
Standard InChI InChI=1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3
Standard InChI Key GTEXBOVBADJOQH-UHFFFAOYSA-N
SMILES COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3
Canonical SMILES COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3

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